Cas no 1095176-58-1 (4-Amino-n-ethyl-2-methyl-n-(2-methylpropyl)benzene-1-sulfonamide)

• Product Name: 4-Amino-n-ethyl-2-methyl-n-(2-methylpropyl)benzene-1-sulfonamide
• CAS No: 1095176-58-1
• MF: C₁₃H₂₂N₂O₂S
• MW: 270.390982151031
• MDL: MFCD11528599
• CID: 5608076
• PubChem ID: 43273410
• Update Time: 2025-06-08

4-Amino-n-ethyl-2-methyl-n-(2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-840610
• 4-amino-n-ethyl-2-methyl-n-(2-methylpropyl)benzene-1-sulfonamide
• 1095176-58-1
• AKOS005943727
• 4-Amino-n-ethyl-2-methyl-n-(2-methylpropyl)benzene-1-sulfonamide

• MDL： MFCD11528599
• Inchi： 1S/C13H22N2O2S/c1-5-15(9-10(2)3)18(16,17)13-7-6-12(14)8-11(13)4/h6-8,10H,5,9,14H2,1-4H3
• InChI Key： AFJXZORTPNTRMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)N)(N(CC)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 270.14019912g/mol
• Monoisotopic Mass: 270.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-Amino-n-ethyl-2-methyl-n-(2-methylpropyl)benzene-1-sulfonamide

Recent Advances in the Study of 4-Amino-N-ethyl-2-methyl-N-(2-methylpropyl)benzene-1-sulfonamide (CAS: 1095176-58-1)

The compound 4-Amino-N-ethyl-2-methyl-N-(2-methylpropyl)benzene-1-sulfonamide (CAS: 1095176-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and drug development. Recent studies have focused on its structural properties, biological activity, and pharmacokinetic profile, making it a promising candidate for further exploration.

One of the key areas of interest is the compound's role as a potential inhibitor of carbonic anhydrase (CA) isoforms. Carbonic anhydrases are a family of enzymes involved in various physiological processes, including pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of these enzymes has been implicated in diseases such as glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that 4-Amino-N-ethyl-2-methyl-N-(2-methylpropyl)benzene-1-sulfonamide exhibits selective inhibition against specific CA isoforms, suggesting its potential as a targeted therapeutic agent.

In addition to its enzyme inhibitory properties, recent research has explored the compound's pharmacokinetic characteristics. Studies have shown that it possesses favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These attributes are critical for its development as a drug candidate, as they influence bioavailability and therapeutic efficacy. Computational modeling and molecular docking studies have further elucidated the compound's binding interactions with target enzymes, providing insights into its mechanism of action.

Another noteworthy aspect of this research is the compound's synthetic accessibility. Recent advancements in organic synthesis have enabled the efficient production of 4-Amino-N-ethyl-2-methyl-N-(2-methylpropyl)benzene-1-sulfonamide with high purity and yield. This has facilitated its use in preclinical studies and accelerated the pace of research. Furthermore, structural analogs of the compound are being synthesized to explore structure-activity relationships (SAR) and optimize its pharmacological properties.

Despite these promising findings, challenges remain in the development of 4-Amino-N-ethyl-2-methyl-N-(2-methylpropyl)benzene-1-sulfonamide as a therapeutic agent. Issues such as potential off-target effects, toxicity, and long-term stability need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 4-Amino-N-ethyl-2-methyl-N-(2-methylpropyl)benzene-1-sulfonamide (CAS: 1095176-58-1) represents a promising avenue for drug discovery, particularly in the realm of enzyme inhibition. Its selective activity, favorable pharmacokinetics, and synthetic feasibility make it a compelling subject for ongoing research. Future studies should focus on validating its therapeutic potential in vivo and exploring its applications in treating diseases associated with carbonic anhydrase dysregulation.